Cas no 172703-87-6 (Decanoic acid,5-[[(3R,5R)-3,5-dihydroxy-1-oxodecyl]oxy]-3-hydroxy-,(1R)-1-[(2R)-3-carboxy-2-hydroxypropyl]hexyl ester, (3R,5R)-)

• Product Name: Decanoic acid,5-[[(3R,5R)-3,5-dihydroxy-1-oxodecyl]oxy]-3-hydroxy-,(1R)-1-[(2R)-3-carboxy-2-hydroxypropyl]hexyl ester, (3R,5R)-
• CAS No: 172703-87-6
• MF: C₃₀H₅₆O₁₀
• MW: 576.759651184082
• CID: 180200
• PubChem ID: 9916202
• Update Time: 2025-04-19

Decanoic acid,5-[[(3R,5R)-3,5-dihydroxy-1-oxodecyl]oxy]-3-hydroxy-,(1R)-1-[(2R)-3-carboxy-2-hydroxypropyl]hexyl ester, (3R,5R)- Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,5-[[(3R,5R)-3,5-dihydroxy-1-oxodecyl]oxy]-3-hydroxy-,(1R)-1-[(2R)-3-carboxy-2-hydroxypropyl]hexyl ester, (3R,5R)-
• Decanoic acid,5-[[(3R,5R)-3,5-dihydroxy-1-oxodecyl]oxy]-3-hydroxy-,(1R)-1-[(2R)-3-carboxy-2-hydroxypropyl]hexyl ester, (3R,5R
• (-)-Exophilin A
• Decanoicacid, 5-[(3,5-dihydroxy-1-oxodecyl)oxy]-3-hydroxy-,1-(3-carboxy-2-hydroxypropyl)hexyl ester, [3R-[1[R*(R*)],3R*,5R*(3R*,5R*)]]-
• Exophilin A
• SCHEMBL9253516
• 172703-87-6
• (1R)-1-[(2R)-3-Carboxy-2-hydroxypropyl]hexyl (3R,5R)-5-[[(3R,5R)-3,5-dihydroxy-1-oxodecyl]oxy]-3-hydroxydecanoate
• CHEBI:201906
• DTXSID301107313
• (3R,5R)-5-[(3R,5R)-5-[(3R,5R)-3,5-dihydroxydecanoyl]oxy-3-hydroxydecanoyl]oxy-3-hydroxydecanoic acid

• Inchi： 1S/C30H56O10/c1-4-7-10-13-22(31)16-23(32)20-29(37)40-27(15-12-9-6-3)18-25(34)21-30(38)39-26(14-11-8-5-2)17-24(33)19-28(35)36/h22-27,31-34H,4-21H2,1-3H3,(H,35,36)
• InChI Key： RZQNQMRSGMXXMH-UHFFFAOYSA-N
• SMILES： CCCCCC(CC(CC(OC(CC(CC(OC(CC(CC(=O)O)O)CCCCC)=O)O)CCCCC)=O)O)O

Computed Properties

• Exact Mass: 576.38748
• Monoisotopic Mass: 576.38734798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 28
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 171Ų

Experimental Properties

• PSA: 170.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives